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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Blue 77 in
heat-transfer printing applications, with a primary focus on polyester substrates. This document
includes key performance data, detailed experimental protocols, and workflow visualizations to
support research and development activities.

Introduction to Disperse Blue 77

Disperse Blue 77, an anthraquinone-based dye, is a high-energy disperse dye well-suited for
the sublimation printing of synthetic fibers, particularly polyester and its blends.[1] Its molecular
structure allows it to transition from a solid to a gaseous state (sublimate) under heat and
pressure, enabling its transfer from a printed paper to the fabric.[2][3] Once heated, the pores
of the polyester fibers open, allowing the gaseous dye molecules to penetrate and become
physically trapped within the fiber structure upon cooling.[4] This process results in prints with
excellent color vibrancy and fastness properties.

Quantitative Performance Data
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The performance of Disperse Blue 77 in heat-transfer printing is critical for achieving high-
quality and durable prints. The following tables summarize key quantitative data related to its
colorfastness and recommended processing parameters.

Table 1: Colorfastness of Disperse Blue 77 on Polyester Fabric

Fastness Property Test Method Rating
Light Fastness ISO 105-B02 6-7
Sublimation Fastness ISO 105-P01 (180°C) 4-5
Washing Fastness ISO 105-C06 4-5
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 5

Data sourced from a representative supplier data sheet. Ratings are on a scale of 1-5 for
washing and rubbing fastness (5 being the best) and 1-8 for light fastness (8 being the best).

Table 2: Recommended Heat-Transfer Printing Parameters for Polyester

Parameter Recommended Range
Transfer Temperature 180°C - 210°C

Transfer Time 30 - 60 seconds
Pressure Medium (e.g., 40 psi)

These parameters are general recommendations for disperse dyes on polyester and should be
optimized for specific equipment and fabric types.

Experimental Protocols

This section provides detailed protocols for the preparation of a print paste and the subsequent
heat-transfer printing process using Disperse Blue 77.
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Materials and Equipment

Disperse Blue 77 dye powder

Distilled water

Thickener (e.g., sodium alginate)

Dispersing agent

Wetting agent

pH buffer (e.qg., citric acid)

Transfer paper (sublimation paper)

100% Polyester fabric (pre-washed and dried)

Heat press

Magnetic stirrer and hot plate

Beakers and graduated cylinders

Pipettes

Screen printing or block printing equipment

Drying oven or air dryer

Preparation of Print Paste

A stable and homogenous print paste is crucial for achieving uniform and high-quality prints.

o Stock Thickener Preparation: Prepare a stock solution of the thickener according to the

manufacturer's instructions. For example, slowly add the specified amount of sodium

alginate to cold distilled water while stirring vigorously until a smooth, viscous paste is

formed.
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e Dye Dispersion: In a separate beaker, create a preliminary dispersion of Disperse Blue 77.
o Weigh the desired amount of Disperse Blue 77 powder.
o Add a small amount of a wetting agent and a dispersing agent.

o Slowly add warm distilled water while stirring continuously to form a smooth, lump-free
paste.

 Print Paste Formulation:
o To the stock thickener, add the dye dispersion while stirring.

o Add any other required auxiliaries, such as a pH buffer to maintain a slightly acidic pH
(around 5-6).

o Continue stirring until the print paste is completely homogeneous.

Example Print Paste Formulation:

Component Quantity (per 100g of paste)
Disperse Blue 77 2-6¢g

Dispersing Agent 1-2g¢g

Wetting Agent 05-1g¢g

Thickener Stock Solution 50-60¢g

Urea (optional, as a humectant) 3-5¢g

pH Buffer (e.qg., citric acid) to pH 5-6

Distilled Water to 100 g

Heat-Transfer Printing Protocol

o Fabric Preparation: Ensure the polyester fabric is clean, dry, and free from any impurities that
may affect dye transfer. Pre-washing the fabric is recommended.
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» Printing on Transfer Paper:

o Apply the prepared Disperse Blue 77 print paste onto the sublimation paper using the
desired printing method (e.g., screen printing, block printing, or painting).

o Allow the printed paper to dry completely at room temperature or in a drying oven at a low
temperature (e.g., 50-60°C).

e Heat Transfer:

[¢]

Preheat the heat press to the desired temperature (e.g., 200°C).

[¢]

Place a protective sheet on the lower platen of the heat press.

[e]

Position the polyester fabric on the protective sheet.

o

Place the printed and dried transfer paper face down on the fabric.

[¢]

Place another protective sheet on top of the transfer paper.

[¢]

Close the heat press and apply medium pressure for the specified time (e.g., 45 seconds).
e Post-Transfer:

o Once the time is complete, carefully open the heat press.

o While hot, peel off the transfer paper from the fabric.

o Allow the fabric to cool down. The print is now fixed on the fabric.

e Post-Washing (Optional but Recommended): To remove any residual thickener and unfixed
dye, it is advisable to rinse the printed fabric in warm water followed by a cold water rinse.

Visualizations
Heat-Transfer Printing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. open.clemson.edu [open.clemson.edu]

e 2. benchchem.com [benchchem.com]

o 3. csiropedia.csiro.au [csiropedia.csiro.au]

o 4. leedsprintworkshop.org [leedsprintworkshop.org]

e To cite this document: BenchChem. [Application Notes and Protocols for Heat-Transfer
Printing with Disperse Blue 77]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588612/docs#application-notes-and-protocols-for-
heat-transfer-printing-with-disperse-blue-77]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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